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Cat. No.: B15555467

Get Quote

This technical guide provides a comprehensive overview of Monononyl phthalate-d4, a

deuterated analog of Monononyl phthalate. It is intended for researchers, scientists, and drug

development professionals who utilize stable isotope-labeled compounds as internal standards

for quantitative analysis. This document details the structure, physicochemical properties, and

a representative experimental workflow for its application in analytical methodologies.

Core Properties of Monononyl Phthalate-d4
Monononyl phthalate-d4 is the deuterium-labeled form of Monononyl phthalate, a monoester

of phthalic acid and nonyl alcohol. The incorporation of four deuterium atoms onto the benzene

ring of the phthalate moiety increases its molecular weight, allowing for its differentiation from

the unlabeled endogenous or exogenous analyte in mass spectrometry-based assays.[1][2] Its

chemical and physical properties are nearly identical to the unlabeled compound, making it an

ideal internal standard for correcting variations during sample preparation and analysis.[3]
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The key physicochemical properties of Monononyl phthalate-d4 and its unlabeled counterpart

are summarized in the table below for easy comparison.

Property Monononyl Phthalate-d4 Monononyl Phthalate

Chemical Formula C₁₇H₂₀D₄O₄[4] C₁₇H₂₄O₄[5]

Molecular Weight 296.39 g/mol [4] 292.4 g/mol [5]

CAS Number 2514564-42-0[6] 24539-59-1[7]

Structure
Phthalic acid mono-n-nonyl

ester with deuterated ring

Phthalic acid mono-n-nonyl

ester

Synonyms
Mono-n-nonyl Phthalate-

3,4,5,6-d4[2]

2-(nonyloxycarbonyl)benzoic

acid, MINP[5]

Structural Relationship and Isotopic Labeling
The structural difference between Monononyl phthalate and its deuterated analog lies in the

substitution of four hydrogen atoms with deuterium atoms on the aromatic ring. This isotopic

labeling is crucial for its use as an internal standard in quantitative mass spectrometry.

Structural comparison of Monononyl phthalate and its d4 analog.

Experimental Protocols: Quantification using
Isotope Dilution Mass Spectrometry
Monononyl phthalate-d4 is primarily used as an internal standard in isotope dilution liquid

chromatography-tandem mass spectrometry (LC-MS/MS) methods for the accurate

quantification of Monononyl phthalate in various biological and environmental matrices.[8][9]

The following is a generalized protocol.

1. Preparation of Standards and Samples

Stock Solutions: Prepare individual stock solutions of Monononyl phthalate and Monononyl
phthalate-d4 in a suitable organic solvent (e.g., methanol or acetonitrile) at a concentration

of 1 mg/mL.[10]
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Working Standards: Create a series of working standard solutions of the unlabeled

Monononyl phthalate by serial dilution of the stock solution.

Internal Standard Spiking: A fixed amount of the Monononyl phthalate-d4 internal standard

working solution is added to all calibration standards, quality control samples, and unknown

samples.[11]

2. Sample Preparation (Solid-Phase Extraction - SPE)

A common method for extracting phthalate monoesters from biological matrices like plasma or

urine is solid-phase extraction.

Conditioning: Condition a C18 SPE cartridge with methanol followed by deionized water.[3]

Loading: Load the pre-treated and spiked sample onto the conditioned SPE cartridge.[3]

Washing: Wash the cartridge with a low-percentage organic solvent to remove interfering

substances.[3]

Elution: Elute the analyte and the internal standard from the cartridge using a high-

percentage organic solvent (e.g., acetonitrile or methanol).[3]

Evaporation and Reconstitution: The eluate is evaporated to dryness under a gentle stream

of nitrogen and reconstituted in the mobile phase for LC-MS/MS analysis.[3]

3. LC-MS/MS Analysis

Chromatographic Separation: Inject the reconstituted sample into a UPLC or HPLC system

equipped with a C18 column for chromatographic separation. A gradient elution with a mobile

phase consisting of water and an organic solvent (methanol or acetonitrile), often with a

modifier like formic acid, is typically used.[12]

Mass Spectrometric Detection: The column eluent is introduced into a tandem mass

spectrometer, usually operating in negative ion mode with an electrospray ionization (ESI)

source.[11] Specific precursor-to-product ion transitions (Multiple Reaction Monitoring -

MRM) are monitored for both Monononyl phthalate and Monononyl phthalate-d4.
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Quantification: A calibration curve is generated by plotting the ratio of the peak area of the

analyte to the peak area of the internal standard against the concentration of the analyte in

the prepared standards. The concentration of Monononyl phthalate in the unknown samples

is then determined from this curve.[11]

Experimental Workflow
The following diagram illustrates the typical workflow for the quantification of Monononyl

phthalate using Monononyl phthalate-d4 as an internal standard.
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Workflow for Monononyl Phthalate analysis using a deuterated internal standard.

In conclusion, Monononyl phthalate-d4 is an essential tool for the accurate and precise

quantification of Monononyl phthalate in complex matrices. Its use as an internal standard in

isotope dilution mass spectrometry is a well-established technique that mitigates potential

analytical errors, ensuring the reliability of the obtained results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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